(3,5-dimethoxybenzyl)(4-pyridinylmethyl)amine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-1-pyridin-4-ylmethanamine
• InChI: InChI=1S/C15H18N2O2/c1-18-14-7-13(8-15(9-14)19-2)11-17-10-12-3-5-16-6-4-12/h3-9,17H,10-11H2,1-2H3
• InChI Key: BDOABVKAZOABFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNCC2=CC=NC=C2)OC
• Molecular Formula: C15H18N2O2
• DSSTOX Substance ID: DTXSID801212713
• Molecular Weight: 258.32 g/mol
• CAS RN: 353779-27-8

Description

(3,5-dimethoxybenzyl)(4-pyridinylmethyl)amine, also known as PDM-35, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. PDM-35 is a derivative of the phenethylamine class of compounds, which are known for their psychoactive effects. However, PDM-35 has been studied primarily for its non-psychoactive properties, such as its ability to act as a ligand for certain receptors in the brain.

Mechanism of Action

The mechanism of action of (3,5-dimethoxybenzyl)(4-pyridinylmethyl)amine involves its binding to specific receptors in the brain. At the serotonin 5-HT2A receptor, this compound acts as a partial agonist, meaning that it activates the receptor to a lesser extent than a full agonist would. At the sigma-1 receptor, this compound acts as an agonist, meaning that it activates the receptor.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. At the serotonin 5-HT2A receptor, this compound has been shown to induce a conformational change in the receptor that leads to the activation of downstream signaling pathways. This activation is thought to be responsible for some of the physiological effects of this compound, such as its ability to enhance cognition and improve mood.

Advantages and Limitations for Lab Experiments

One advantage of using (3,5-dimethoxybenzyl)(4-pyridinylmethyl)amine in lab experiments is its specificity for certain receptors in the brain. This allows researchers to study the effects of this compound on these receptors without the confounding effects of other compounds. However, one limitation of using this compound is its relatively low potency compared to other ligands for these receptors. This may make it more difficult to achieve significant effects at lower concentrations.

Future Directions

There are several future directions for research on (3,5-dimethoxybenzyl)(4-pyridinylmethyl)amine. One area of interest is its potential as a treatment for psychiatric disorders, such as depression and anxiety. Another area of interest is its potential as a tool for understanding the role of specific receptors in the brain and their involvement in various physiological processes. Additionally, further research may be needed to optimize the synthesis of this compound and improve its potency and selectivity for specific receptors.

Synthesis Methods

The synthesis of (3,5-dimethoxybenzyl)(4-pyridinylmethyl)amine involves several steps, including the reaction of 4-pyridinylmethanol with 3,5-dimethoxybenzaldehyde to form the corresponding benzyl alcohol intermediate. This intermediate is then converted to the final product through a series of reactions involving reagents such as sodium borohydride and trifluoroacetic acid.

Scientific Research Applications

(3,5-dimethoxybenzyl)(4-pyridinylmethyl)amine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a ligand for certain receptors in the brain, including the serotonin 5-HT2A receptor and the sigma-1 receptor. These receptors are involved in a variety of physiological processes, including mood regulation, cognition, and pain perception.